Cas no 82923-70-4 (Piperidine, 3-ethyl-1-(hydroxyacetyl)-)

• Product Name: Piperidine, 3-ethyl-1-(hydroxyacetyl)-
• CAS No: 82923-70-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 679941
• PubChem ID: 71416682
• Update Time: 2025-04-19

Piperidine, 3-ethyl-1-(hydroxyacetyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-ethyl-1-(hydroxyacetyl)-
• 1-(3-ethylpiperidin-1-yl)-2-hydroxyethanone
• SCHEMBL21581035
• DTXSID90836052
• 82923-70-4
• 1-(3-Ethylpiperidin-1-yl)-2-hydroxyethan-1-one

• Inchi： 1S/C9H17NO2/c1-2-8-4-3-5-10(6-8)9(12)7-11/h8,11H,2-7H2,1H3
• InChI Key： KLMIZNVHEWMMBV-UHFFFAOYSA-N
• SMILES： O=C(CO)N1CCCC(CC)C1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų